2-(3-Methylcyclobutyl)ethanamine;hydrochloride
Description
2-(3-Methylcyclobutyl)ethanamine;hydrochloride, also known as SR-57227A, is a compound that belongs to the family of phenethylamines. It is a selective agonist of the serotonin 5-HT3 receptor, which is a ligand-gated ion channel that is involved in the modulation of neurotransmitter release in the central and peripheral nervous systems. SR-57227A has been extensively studied for its potential therapeutic applications in the treatment of various neuropsychiatric disorders, including anxiety, depression, and schizophrenia.
Scientific Research Applications
Multifunctional Biocide
2-(Decylthio)ethanamine hydrochloride, a compound structurally similar to 2-(3-Methylcyclobutyl)ethanamine hydrochloride, is noted for its use as a multifunctional biocide in recirculating cooling water systems. It exhibits broad-spectrum activity against bacteria, fungi, and algae, and also possesses biofilm and corrosion inhibition properties. This suggests potential applications of 2-(3-Methylcyclobutyl)ethanamine hydrochloride in similar domains (Walter & Cooke, 1997).
Synthesis of Complex Compounds
3-Methylcyclobutyl derivatives, closely related to 2-(3-Methylcyclobutyl)ethanamine hydrochloride, are used in the synthesis of complex compounds. These include the creation of polymer sheets intercalated by chloride ions and water of crystallization, showcasing applications in material science and inorganic chemistry (Alleyne et al., 2001).
Quantum Chemical Studies
Compounds similar to 2-(3-Methylcyclobutyl)ethanamine hydrochloride are studied for their quantum chemical properties. Such studies involve synthesis, characterization, and computational analysis, indicating applications in advanced material science and spectroscopy (Koca et al., 2015).
DNA Binding and Antimicrobial Activity
Compounds structurally related to 2-(3-Methylcyclobutyl)ethanamine hydrochloride show DNA binding and nuclease activities. This suggests their potential in biomedical research, particularly in understanding interactions with DNA and developing antimicrobial agents (Kumar et al., 2012).
Catalytic and Synthetic Chemistry
Compounds like 2-(3-Methylcyclobutyl)ethanamine hydrochloride find application in catalytic processes and synthetic chemistry. They are involved in reactions that produce a variety of synthetic intermediates, which are crucial in the development of new materials and pharmaceuticals (Tao et al., 2018).
Development of MRI Contrast Agents
Novel bismacrocyclic complexes, which could be structurally related to 2-(3-Methylcyclobutyl)ethanamine hydrochloride, have been synthesized for use as MRI contrast agents. These complexes show sensitivity to calcium, suggesting applications in medical imaging and diagnosis (Mishra et al., 2008).
properties
IUPAC Name |
2-(3-methylcyclobutyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-6-4-7(5-6)2-3-8;/h6-7H,2-5,8H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSODMNSDFMDUHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C1)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methylcyclobutyl)ethanamine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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